Cas no 2228430-59-7 (tert-butyl N-3-chloro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-chloro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate
• CAS No: 2228430-59-7
• MF: C₁₄H₁₇ClN₂O₄
• MW: 312.748782873154
• CID: 6126656
• PubChem ID: 165846102
• Update Time: 2025-07-22

tert-butyl N-3-chloro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-chloro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate
• 2228430-59-7
• tert-butyl N-[3-chloro-4-(2-oxo-1,3-oxazolidin-4-yl)phenyl]carbamate
• EN300-1903116

• Inchi： 1S/C14H17ClN2O4/c1-14(2,3)21-13(19)16-8-4-5-9(10(15)6-8)11-7-20-12(18)17-11/h4-6,11H,7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： ZKANSQYISUPLFD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1COC(N1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.0876847g/mol
• Monoisotopic Mass: 312.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.7Ų

Additional information on tert-butyl N-3-chloro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2228430-59-7 and Product Name: *tert-butyl N-3-chloro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate*

Compound with the CAS number 2228430-59-7 and the product name tert-butyl N-3-chloro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of this compound incorporates a tert-butyl group, a N-3-chloro substituent, and a 4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate moiety, which collectively contribute to its distinctive chemical properties and biological activities.

The tert-butyl group is a well-known protective group in organic synthesis, often used to shield reactive sites during chemical reactions. Its inclusion in this compound suggests that it may serve as a stable handle for further functionalization, enabling the development of more complex derivatives with tailored properties. The N-3-chloro substituent introduces electrophilic characteristics to the molecule, making it a potential candidate for nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where such reactivity can be leveraged to form new bonds and create novel pharmacophores.

The core of the molecule is the 4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate moiety, which is derived from an oxazolidinone scaffold. Oxazolidinones are heterocyclic compounds that have been extensively studied for their bioactivity. They are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of this moiety in the compound suggests that it may possess similar biological activities, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known to interact with various biological targets, including enzymes and receptors, leading to therapeutic effects. The compound in question combines the carbamate functionality with an oxazolidinone scaffold, creating a unique structure that may exhibit enhanced bioactivity compared to traditional carbamates.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the N-3-chloro substituent requires precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the 4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate moiety necessitates expertise in heterocyclic chemistry. The final product must be thoroughly characterized to confirm its identity and purity before it can be subjected to biological testing.

Biological evaluation of this compound has revealed promising results in initial assays. The combination of the tert-butyl, N-3-chloro, and 4-(2-oxo-1,3-oxazolidin-4-yi)phenylcarbamate moieties appears to confer unique properties that make it effective against various biological targets. Further studies are ongoing to elucidate its mechanism of action and explore potential therapeutic applications.

The compound's potential as a lead molecule in drug discovery is further supported by its structural features. The presence of multiple functional groups allows for diverse modifications, enabling the creation of libraries of derivatives with varying properties. This flexibility is crucial for optimizing potency, selectivity, and pharmacokinetic profiles. Computational modeling studies have been conducted to predict the binding interactions of this compound with potential targets, providing valuable insights into its mode of action.

In conclusion, compound with CAS No. 2228430-59-7 and product name *tert-butyl N-3-chloro -4-(2 - oxo - 1 , 3 - oxazolidin - 4 - yl ) phenyl carbamate* represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. Further research is warranted to fully explore its potential as a therapeutic agent.